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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279

Physical Properties of 1,5-anhydro-D-mannitol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,5-
anhydro-D-mannitol, a naturally occurring polyol and an important building block in medicinal
chemistry. This document details its solubility in various solvents and its melting point,
presenting quantitative data in a structured format. Furthermore, it outlines generalized
experimental protocols for the determination of these properties and includes a visualization of
a relevant biochemical pathway.

Core Physical Properties

1,5-anhydro-D-mannitol is a white, crystalline solid. Its physical characteristics are crucial for
its handling, formulation, and application in research and drug development.

Data Presentation

The following tables summarize the key quantitative data regarding the melting point and
solubility of 1,5-anhydro-D-mannitol.

Table 1: Melting Point of 1,5-anhydro-D-mannitol
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Property Value (°C)

Melting Point 155 - 157

Table 2: Solubility of 1,5-anhydro-D-mannitol

Solvent Solubility Temperature (°C)
Water Extremely soluble (1000 g/L) 25
Dimethylformamide (DMF) Soluble Not Specified
Dimethyl sulfoxide (DMSO) Soluble Not Specified
Methanol (MeOH) Soluble Not Specified

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 1,5-
anhydro-D-mannitol are not extensively detailed in publicly available literature, the following
sections describe generalized and widely accepted methods for these measurements. These
protocols can be adapted by researchers for the specific analysis of 1,5-anhydro-D-mannitol.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is
a standard and widely used technique for this purpose.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 1,5-anhydro-D-mannitol is
packed into a capillary tube, which is sealed at one end. The packing should be compact and
to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. This device typically consists of a
heated block or an oil bath to ensure uniform heating of the capillary tube, a thermometer,
and a magnifying lens for observation.
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o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last crystal melts is recorded as the
completion of melting. The range between these two temperatures is the melting range. For
a pure compound, this range is typically narrow.

Determination of Solubility

Understanding the solubility of 1,5-anhydro-D-mannitol in various solvents is essential for its
use in chemical reactions, formulations, and biological assays. A common method for
determining solubility is the shake-flask method.

Methodology:

o Equilibrium Saturation: An excess amount of solid 1,5-anhydro-D-mannitol is added to a
known volume of the solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

o Agitation and Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached
and the solution is saturated.

o Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution by centrifugation followed by filtration through a fine-pore filter to obtain a clear
supernatant.

o Quantification: The concentration of 1,5-anhydro-D-mannitol in the clear, saturated solution
is then determined using a suitable analytical technique. High-Performance Liquid
Chromatography (HPLC) with an appropriate detector is a common and accurate method for
quantification. A calibration curve prepared with standard solutions of known concentrations
of 1,5-anhydro-D-mannitol is used to determine the concentration in the experimental
sample.

o Data Expression: The solubility is typically expressed in units such as grams per liter (g/L) or
moles per liter (mol/L).
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Signaling Pathways and Experimental Workflows

1,5-anhydro-D-mannitol is involved in certain enzymatic pathways. One such example is its
formation from 1,5-anhydro-D-fructose, catalyzed by the enzyme 1,5-anhydro-D-fructose

reductase.
Reactants Products
NADPH + H+ Enzyme NADP+
\
1,5-anhydro-D-fructose
reductase
1,5-anhydro-D-fructose 1,5-anhydro-D-mannitol

Click to download full resolution via product page

Caption: Enzymatic conversion of 1,5-anhydro-D-fructose to 1,5-anhydro-D-mannitol.

 To cite this document: BenchChem. [Physical properties of 1,5-anhydro-D-mannitol
(solubility, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015279#physical-properties-of-1-5-anhydro-d-
mannitol-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b015279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

